Cas no 1807099-06-4 (Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate)

• Product Name: Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate
• CAS No: 1807099-06-4
• MF: C₁₁H₉F₂IN₂O₂
• MW: 366.102641820908
• CID: 4875183
• Update Time: 2025-06-11

Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate

• Inchi： 1S/C11H9F2IN2O2/c1-2-18-9(17)4-8-6(5-15)3-7(10(12)13)11(14)16-8/h3,10H,2,4H2,1H3
• InChI Key： XKOYNVKOXCTVML-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C#N)C(CC(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate

Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate (CAS No. 1807099-06-4): A Comprehensive Overview

Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate (CAS No. 1807099-06-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate.

Chemical Structure and Properties

Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate is a complex organic molecule with a molecular formula of C₁₃H₁₀F₂IN₂O₂. The presence of a cyano group, difluoromethyl moiety, and an iodine atom imparts unique chemical properties to this compound. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The difluoromethyl group adds further complexity and can enhance the lipophilicity of the compound, making it more suitable for biological applications. The iodine atom, being a heavy halogen, can also play a crucial role in modulating the electronic properties and reactivity of the molecule.

Synthesis Methods

The synthesis of Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate involves several steps, each requiring careful control of reaction conditions to ensure high yield and purity. One common approach involves the sequential functionalization of a pyridine scaffold. The initial step typically involves the introduction of the cyano group through a nitrile substitution reaction. Subsequently, the difluoromethyl group can be introduced via a fluorination reaction, followed by the addition of the iodine atom through an iodination step. Finally, the esterification reaction is performed to form the ethyl acetate moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as the use of transition-metal catalysts and green solvents.

Biological Activities

Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate has shown promising biological activities in various preclinical studies. One of its key applications is in the field of cancer research, where it has demonstrated potent antitumor activity against several cancer cell lines. The mechanism of action is believed to involve multiple pathways, including inhibition of cell proliferation, induction of apoptosis, and modulation of signaling cascades involved in tumor growth and metastasis. Additionally, this compound has been investigated for its potential as an antimicrobial agent due to its ability to disrupt bacterial cell membranes.

Clinical Trials and Research Advancements

The potential therapeutic applications of Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies to enhance its therapeutic potential.

Recent Research Findings

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate as a lead compound for developing novel anticancer agents. The researchers found that this compound effectively inhibited tumor growth in xenograft models by targeting specific signaling pathways involved in cancer progression. Another study published in Chemical Communications explored the use of this compound as a probe for studying protein-protein interactions in cellular processes. These findings underscore the versatility and potential of Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate in various biomedical applications.

Conclusion

In conclusion, Ethyl 3-cyano-5-(difluoromethyl)-6-iodopyridine-2-acetate (CAS No. 1807099-06-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.